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Compound of Interest

Compound Name: 1-Methoxy-2-butanol

Cat. No.: B1294847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methoxy-2-butanol, a versatile

ether alcohol. The document details its chemical and physical properties, synthesis protocols,

and applications relevant to scientific research and development.

Core Chemical Information
1-Methoxy-2-butanol is a colorless, liquid organic compound classified as a secondary alcohol

and an ether.[1] Its structure features a methoxy group (-OCH₃) on the first carbon and a

hydroxyl group (-OH) on the second carbon of a butane chain.

Molecular Formula: C₅H₁₂O₂[1][2][3][4]

Molecular Weight: 104.15 g/mol [1][4]

IUPAC Name: 1-methoxybutan-2-ol[1][3][4]

CAS Number: 53778-73-7[1][2][3]

Physicochemical and Spectroscopic Data
The following table summarizes the key quantitative properties of 1-Methoxy-2-butanol,
compiled from various sources for easy reference.
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Property Value Citation(s)

Physical State Clear, colorless liquid [1][5]

Density 0.906 g/mL at 25 °C [2][6]

Boiling Point 133-135 °C [2][6]

Melting Point -90 °C (estimate) [2][5]

Flash Point 39 °C (102.2 °F) - closed cup [7]

Refractive Index (n20/D) 1.412 [2][6]

Vapor Pressure 2.97 mmHg at 25°C [2]

LogP 0.40370 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 3 [2]

Exact Mass 104.083729621 [2]

Synthesis of 1-Methoxy-2-butanol
The primary industrial synthesis of 1-Methoxy-2-butanol involves the ring-opening reaction of

an epoxide with methanol.

General Synthesis Pathway:
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Caption: Synthesis of 1-Methoxy-2-butanol via alcoholysis.

A common laboratory-scale method utilizes graphite oxide as a catalyst for the alcoholysis of

epoxides, which proceeds under mild conditions.[1][8] Another established industrial method for

a similar compound, 1-methoxy-2-propanol, involves the reaction of propylene oxide with an

excess of methanol in the presence of a catalyst like NaOH.[9]

Experimental Protocols
Protocol: Graphite Oxide-Catalyzed Synthesis of 1-Methoxy-2-butanol

This protocol is adapted from a general procedure for the alcoholysis of epoxides.[8]

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1294847?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294847?utm_src=pdf-body
https://www.smolecule.com/products/s703007
https://www.chemicalbook.com/synthesis/1-methoxy-2-butanol.htm
https://patents.google.com/patent/US6846961B2/en
https://www.benchchem.com/product/b1294847?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/1-methoxy-2-butanol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,2-Epoxybutane (1 mmol)

Methanol (5 mmol)

Graphite Oxide (GO) catalyst (1 mg)

Dichloromethane (CH₂Cl₂)

Hexane/Ethyl Acetate (6:1) for chromatography

Procedure:

To a solution of 1,2-epoxybutane (1 mmol) and methanol (5 mmol), add 1 mg of graphite

oxide (GO) at room temperature.

Stir the mixture. Reaction progress can be monitored using GC/MS analysis.

Upon completion, add dichloromethane (CH₂Cl₂) to the mixture.

Filter the mixture to remove the catalyst and evaporate the solvent under reduced pressure.

Purify the crude product by flash column chromatography using a hexane/ethyl acetate (6:1)

mixture as the eluent to isolate pure 1-Methoxy-2-butanol.[8]
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Caption: Experimental workflow for laboratory synthesis.

Applications in Research and Development
1-Methoxy-2-butanol serves multiple roles across various scientific and industrial domains.

Solvent: Its properties make it an effective solvent in paints, coatings, and cleaning products.

[1]
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Chemical Intermediate: It is a valuable building block in organic synthesis. For instance, it

can be used to synthesize N-(1-methoxy-2-butyl)-n-hexylamine through the N-alkylation of n-

hexylamine using a ruthenium catalyst.[2][6] This highlights its utility in creating more

complex molecules with potential applications in agrochemicals and pharmaceuticals.[1]

Role of Methoxy Groups in Drug Development: The methoxy group is a significant

pharmacophore in medicinal chemistry. It can alter electronic properties, enhance solubility,

and play a key role in ligand-target interactions and the overall ADME (absorption,

distribution, metabolism, and excretion) profile of a drug candidate.[10] While 1-Methoxy-2-
butanol itself is not an active pharmaceutical ingredient, its structural motifs are relevant to

the synthesis of larger, biologically active molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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